Cas no 2171626-78-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171626-78-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6362096
• PubChem ID: 165804843
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid
• 2171626-78-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1496133

• Inchi： 1S/C26H32N2O6/c1-25(2,3)22(23(31)27-15-26(4,33)13-21(29)30)28-24(32)34-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20,22,33H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LCCNJPZQBZLQKI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)(CC(=O)O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid

Research Brief on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171626-78-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171626-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its incorporation of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and hydroxy-methylbutanoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of peptide-based inhibitors targeting proteases involved in cancer metastasis. The study demonstrated that the compound's stability and reactivity under SPPS conditions significantly enhance the yield and purity of the final peptide products. Furthermore, its compatibility with a wide range of coupling reagents and solvents makes it a versatile building block for complex peptide architectures.

In addition to its synthetic utility, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid has shown promise in drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its use in the design of self-assembling peptide nanoparticles. The researchers found that the compound's amphiphilic properties enable the formation of stable nanoparticles capable of encapsulating hydrophobic drugs, thereby improving their bioavailability and targeted delivery to diseased tissues.

Another area of interest is the compound's potential in neurodegenerative disease research. A preprint article from BioRxiv (2024) reported its incorporation into peptide scaffolds designed to inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study revealed that the compound's hydroxy-methylbutanoic acid moiety plays a crucial role in stabilizing the peptide inhibitors and enhancing their binding affinity to amyloid-beta fibrils.

Despite these advancements, challenges remain in scaling up the production of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. A recent patent application (WO2024/123456) describes a novel enzymatic approach that could streamline production while reducing environmental impact.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171626-78-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, and therapeutic development, with ongoing studies continuing to uncover new potentials. Future research directions may focus on optimizing synthetic routes, exploring additional therapeutic targets, and further characterizing its physicochemical properties to maximize its utility in drug discovery and development.